Cas no 16116-82-8 (3-[(Trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 3-[(Trimethylsilyl)ethynyl]benzoic acid
• CAS No: 16116-82-8
• MF: C₁₂H₁₄O₂Si
• MW: 218.323864459991
• MDL: MFCD28040529
• CID: 4609062
• Update Time: 2025-06-14

3-[(Trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(Trimethylsilyl)ethynyl]benzoic acid 97%
• 3-[(Trimethylsilyl)ethynyl]benzoic acid

• MDL： MFCD28040529
• Inchi： 1S/C12H14O2Si/c1-15(2,3)8-7-10-5-4-6-11(9-10)12(13)14/h4-6,9H,1-3H3,(H,13,14)
• InChI Key： HVFJDDIMHALNJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C#C[Si](C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-[(Trimethylsilyl)ethynyl]benzoic acid

Comprehensive Overview of 3-[(Trimethylsilyl)ethynyl]benzoic acid (CAS No. 16116-82-8)

3-[(Trimethylsilyl)ethynyl]benzoic acid (CAS No. 16116-82-8) is a specialized organic compound widely utilized in pharmaceutical research, material science, and synthetic chemistry. Its unique molecular structure, featuring a trimethylsilyl-protected ethynyl group attached to a benzoic acid moiety, makes it a versatile intermediate for click chemistry and cross-coupling reactions. Researchers and industries value this compound for its stability, reactivity, and compatibility with diverse reaction conditions.

The growing demand for high-performance materials and bioactive molecules has propelled interest in 3-[(Trimethylsilyl)ethynyl]benzoic acid. Recent trends in drug discovery and nanotechnology highlight its role in constructing molecular scaffolds and functionalized polymers. For instance, its application in metal-organic frameworks (MOFs) and bioconjugation techniques aligns with the surge in green chemistry and sustainable synthesis practices. Users frequently search for "silyl-protected alkynes" or "benzoic acid derivatives in drug design," reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 16116-82-8 serves as a precursor for Sonogashira coupling and Huisgen cycloaddition, key reactions in heterocyclic chemistry. Its trimethylsilyl group acts as a protective moiety, enabling selective deprotection under mild conditions—a feature highly sought after in multistep organic synthesis. Laboratories often inquire about "handling silyl alkynes" or "optimizing yields in ethynyl benzoic acid reactions," underscoring its practical challenges and solutions.

In material science, 3-[(Trimethylsilyl)ethynyl]benzoic acid contributes to the development of conductive polymers and luminescent materials. Its integration into organic electronics and sensors addresses the need for flexible and lightweight components, a hotspot in IoT and wearable technology. Searches like "benzoic acid derivatives for OLEDs" or "silyl-ethynyl linkers" demonstrate its intersection with industry demands.

Quality and purity are critical for CAS No. 16116-82-8, as impurities may affect downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure compliance with pharmaceutical-grade standards. Queries like "purity analysis of ethynyl benzoic acid" or "storage conditions for silyl alkynes" reflect user concerns about reproducibility and shelf-life.

In summary, 3-[(Trimethylsilyl)ethynyl]benzoic acid (CAS No. 16116-82-8) bridges academic innovation and industrial applications, driven by its adaptability in modern chemistry. Its alignment with trending topics like precision medicine and smart materials ensures its continued prominence in scientific discourse.